2,3-dimethyl-6-phenylimidazo[1,2-b][1,2,4]triazine

• IUPAC Name: 2,3-dimethyl-6-phenylimidazo[1,2-b][1,2,4]triazine
• InChI: InChI=1S/C13H12N4/c1-9-10(2)16-17-8-12(15-13(17)14-9)11-6-4-3-5-7-11/h3-8H,1-2H3
• InChI Key: SJKTZSQYBRCPAO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=NC(=CN2N=C1C)C3=CC=CC=C3
• Molecular Formula: C13H12N4
• Molecular Weight: 224.26 g/mol

Description

2,3-dimethyl-6-phenylimidazo[1,2-b][1,2,4]triazine (DMPhIT) is a heterocyclic compound that has gained significant attention in scientific research due to its unique properties. It is a member of the imidazo[1,2-b][1,2,4]triazine family, which is known for its diverse biological activities. DMPhIT has been investigated for its potential use in various fields, including pharmaceuticals, agriculture, and materials science.

Scientific Research Applications

Acid-Base Interaction Studies

The acid-base interaction of 2,3-dimethyl-6-phenylimidazo[1,2-b][1,2,4]triazine (DMPIT) has been examined in both ground and excited states. Research by Dmitruk et al. (1995) detailed the protonation processes of DMPIT, revealing that in hydrocarbon solvents, a hydrogen-bonded complex and ionic pair of DMPIT with trifluoroacetic acid are formed. This study is significant for understanding the electronic structures and reactivity of this compound under different conditions (Dmitruk et al., 1995).

Synthesis of Novel Derivatives

Abdel‐Aziz et al. (2008) conducted research on the synthesis of various novel derivatives incorporating this compound. These compounds exhibited moderate effects against certain bacterial and fungal species, suggesting potential antimicrobial applications (Abdel‐Aziz et al., 2008).

Ethylenimine Derivatives Exploration

The study by Keen et al. (1976) focused on synthesizing 3-ethylenimino-1,2,4-triazines from corresponding amino-1,2,4-triazines. The research also explored some derivatives of 2,3-dimethyl-6-phenylimidazo[1,2-b]-1,2,4-triazines, discussing their stability, properties, and potential therapeutic value. This research contributes to the understanding of the compound's potential applications in therapeutic contexts (Keen et al., 1976).

Antiviral Activity

Kim et al. (1978) synthesized a new class of purine analogues, including 2-aminoimidazo[1,2-a]-s-triazin-4-one, which is structurally related to this compound. These compounds were tested against various viruses, showing moderate activity against rhinovirus at nontoxic levels, indicating potential antiviral applications (Kim et al., 1978).